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Compound of Interest

Compound Name: 4,5-diiodo-1H-1,2,3-triazole

Cat. No.: B1451101 Get Quote

An In-Depth Technical Guide to the Safe Handling and Application of 4,5-diiodo-1H-1,2,3-
triazole

This guide serves as a comprehensive technical resource for researchers, medicinal chemists,

and drug development professionals working with 4,5-diiodo-1H-1,2,3-triazole. It moves

beyond a simple safety data sheet to provide a deeper understanding of the compound's

properties, hazards, and handling requirements within a research and development context.

The causality behind experimental and safety choices is emphasized to foster a culture of

intrinsic safety and scientific rigor.

Compound Profile: Properties and Significance
4,5-diiodo-1H-1,2,3-triazole is a halogenated aromatic heterocycle. The 1,2,3-triazole core is

a significant scaffold in medicinal chemistry, known for its stability and versatile biological

activities, including applications as anticancer, antimicrobial, and antiviral agents.[1][2] The di-

iodo substitution makes this molecule a particularly valuable and reactive building block. The

two iodine atoms serve as versatile synthetic handles for introducing further complexity through

cross-coupling reactions, allowing for the creation of diverse molecular libraries.[3][4] This

reactivity is pivotal in the development of novel therapeutics, such as potent and selective

inhibitors of the Indoleamine 2,3-dioxygenase 1 (IDO1) enzyme, a key target in cancer

immunotherapy.[5][6]
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A precise understanding of the compound's physical and spectroscopic properties is the

foundation of its safe and effective use. While comprehensive experimental data for this

specific molecule is not widely published, the following tables summarize known information

and expected characteristics based on its structure and data from closely related analogs.

Table 1: Physicochemical Properties of 4,5-diiodo-1H-1,2,3-triazole

Property Value Source / Comment

Molecular Formula C₂HI₂N₃ [7]

Molar Mass 319.86 g/mol Calculated

Appearance
Expected to be an off-white to

yellow solid

Based on analogous

compounds[8][9]

Melting Point

Not specified; thermal analysis

is recommended before

heating

Triazoles are often thermally

stable up to their melting

point[10][11]

Solubility

Soluble in polar organic

solvents (e.g., THF, DCM,

Acetone)

Inferred from synthesis

procedures[12]

Stability
Stable under normal

conditions. Sensitive to light.

Iodo-compounds are often

light-sensitive[12]

Table 2: Expected Spectroscopic Characteristics
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Spectroscopy
Expected Chemical Shifts /
Bands

Rationale & Notes

¹H NMR
A broad singlet for the N-H

proton, typically >10 ppm.

The acidic proton on the

triazole ring.

¹³C NMR

Two signals expected for the

triazole ring carbons (C4, C5)

in the range of 75-95 ppm.

The heavy iodine atoms cause

a significant upfield shift (the

"heavy atom effect"). Actual

values may vary based on

solvent and tautomeric form.

Infrared (IR)

N-H stretching (broad, ~3100-

3300 cm⁻¹), C=N stretching

(~1600-1650 cm⁻¹), N-N

stretching (~1200-1300 cm⁻¹).

Characteristic vibrations for the

N-H triazole ring structure.

Hazard Identification and Toxicological Profile
No specific toxicological study for 4,5-diiodo-1H-1,2,3-triazole is publicly available. Therefore,

a conservative approach based on data from analogous halogenated and non-halogenated

triazoles is essential.

Acute Hazards
Based on safety data for compounds like 4,5-Dibromo-1H-1,2,3-triazole and other triazole

derivatives, the primary acute hazards are:

Skin Irritation (H315): Causes skin irritation.[13]

Serious Eye Irritation (H319): Causes serious eye irritation.[13][14]

Respiratory Irritation (H335): May cause respiratory irritation if inhaled as a dust.[14][15]

Harmful if Swallowed (H302): May be harmful if ingested.[14]

Chronic and Systemic Health Effects
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The long-term effects of exposure have not been studied. However, data on other triazole-

based compounds warrant caution:

Potential for Organ Damage: Some triazole derivatives have been shown to be toxic to the

kidneys, liver, and thyroid with repeated or prolonged exposure.[16]

Hepatotoxicity: Certain triazole antimycotic agents have been identified as mitochondrial

toxicants, potentially leading to liver damage.[17]

Mutagenicity: Some related triazoles have tested positive for mutagenic effects in

mammalian somatic cells or bacteria.[16]

Physical and Reactivity Hazards
Thermal Decomposition: While many triazoles are thermally stable, decomposition at

elevated temperatures can release toxic gases, including nitrogen oxides (NOx), carbon

oxides (CO, CO₂), and potentially hydrogen iodide (HI) or iodine vapor.[16][18]

Chemical Incompatibility:

Strong Oxidizing Agents: Incompatible with strong oxidizers.

Strong Bases: The N-H proton is acidic and will react with strong bases.[19]

Reactive Metals: Avoid contact with reactive metals like sodium and potassium.[20]

Table 3: Inferred GHS Hazard Classification
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Pictogram GHS Class Hazard Statement

alt text

Acute Toxicity, Oral (Category

4) Skin Irritation (Category 2)

Eye Irritation (Category 2A)

Specific Target Organ Toxicity

— Single Exposure (Category

3), Respiratory System

H302: Harmful if swallowed

H315: Causes skin irritation

H319: Causes serious eye

irritation H335: May cause

respiratory irritation

alt text

Specific Target Organ Toxicity

— Repeated Exposure

(Category 2)

H373: May cause damage to

organs (liver, kidneys, thyroid)

through prolonged or repeated

exposure (Precautionary

assumption)

Note: This classification is inferred from structurally similar compounds and should be used for

precautionary risk assessment.

Risk Mitigation and Safe Handling Protocols
A multi-layered approach to safety, prioritizing the elimination and substitution of hazards, is

paramount. Where this is not possible, engineering and administrative controls, followed by

personal protective equipment (PPE), are critical.

The Hierarchy of Controls
The most effective safety strategies are implemented at the top of the hierarchy. PPE, while

essential, is the last line of defense.
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Hazard Mitigation Hierarchy

Elimination
(Remove the hazard)

Substitution
(Use a less hazardous chemical)

Engineering Controls
(Fume hood, glovebox)

Administrative Controls
(SOPs, training)

Personal Protective Equipment (PPE)
(Gloves, goggles, lab coat)

Click to download full resolution via product page

Figure 1: Hierarchy of controls for managing chemical hazards.

Mandatory Engineering Controls
Chemical Fume Hood: All manipulations of solid 4,5-diiodo-1H-1,2,3-triazole and its

solutions must be performed inside a certified chemical fume hood to prevent inhalation of

dust or vapors and to contain potential spills.

Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are

diluted and removed.[20]

Personal Protective Equipment (PPE)
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The appropriate PPE is non-negotiable and must be worn at all times when handling the

compound.

Table 4: Recommended Personal Protective Equipment (PPE)

Task Minimum Required PPE

Storage & Transport Safety glasses, lab coat, nitrile gloves.

Weighing Solid

Chemical splash goggles, lab coat, nitrile

gloves. Consider a respirator for large

quantities.

Preparing Solutions
Chemical splash goggles, lab coat, nitrile

gloves.

Running Reactions
Chemical splash goggles, lab coat, nitrile

gloves. Face shield if there is a splash risk.

Handling Waste
Chemical splash goggles, lab coat, nitrile

gloves.

Step-by-Step Handling Protocol
This protocol outlines a self-validating workflow designed to minimize exposure and risk.

Step 1: Preparation
Verify fume hood function.

Don appropriate PPE.
Prepare spill kit.

Step 2: Weighing
Tare vessel on balance.

Transfer solid inside fume hood.
Record mass, close container.

Step 3: Dissolution
Add solvent via syringe/pipette.

Stir/sonicate to dissolve.
Ensure vessel is capped.

Step 4: Reaction & Workup Conduct reaction in closed system.
Perform workup in fume hood. Step 5: Decontamination & Waste

Rinse contaminated glassware with solvent.
Collect all waste in labeled container.

Clean work area.

Click to download full resolution via product page

Figure 2: Standard workflow for handling 4,5-diiodo-1H-1,2,3-triazole.

Preparation: Before handling, ensure a chemical spill kit is accessible. Verify the fume hood

is functioning correctly. Don all required PPE as specified in Table 4.

Aliquotting/Weighing:
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Perform all weighing operations on a draft shield-equipped balance located inside a

chemical fume hood.

Use a spatula to transfer the solid. Avoid creating dust.

Promptly and securely close the primary container after removing the desired amount.

Iodo-compounds should be protected from light.[12]

Dissolution:

Add solvent to the vessel containing the weighed solid.

Cap the vessel before agitation or sonication to prevent aerosol generation.

Storage:

Store in a tightly sealed, clearly labeled container.[21]

Keep in a cool, dry, dark place.

Store away from incompatible materials, particularly strong bases and oxidizing agents.

[20][22]

Store corrosives and liquids on lower shelves and large containers no more than two feet

from the floor.[22]

Emergency Procedures
Immediate and correct response to an incident is critical.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[13][16]

Skin Contact: Remove contaminated clothing. Immediately flush skin with plenty of soap and

water for at least 15 minutes. Seek medical attention if irritation develops or persists.[13]

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek immediate medical attention.[16]
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Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention.[16]

Spills:

Evacuate non-essential personnel from the area.

Wearing appropriate PPE, cover the spill with a dry, inert absorbent material (e.g.,

vermiculite, sand, or chemical absorbent).

Carefully sweep or scoop the material into a labeled, sealable container for hazardous

waste disposal.

Decontaminate the spill area with an appropriate solvent, followed by soap and water.

Collect all cleaning materials as hazardous waste. Do not let the product enter drains.

Fire: Use a dry chemical, carbon dioxide (CO₂), water spray, or alcohol-resistant foam.

Firefighters should wear self-contained breathing apparatus.

Synthesis and Reactivity Context
Understanding the synthesis of 4,5-diiodo-1H-1,2,3-triazole provides insight into potential

impurities and reactivity-related hazards. It is typically synthesized from 1H-1,2,3-triazole via an

iodination reaction.[9]

1H-1,2,3-Triazole

+ Iodine (I₂)
+ Base (e.g., KOH)

+ Solvent (e.g., H₂O)

4,5-diiodo-1H-1,2,3-triazole

Click to download full resolution via product page
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Figure 3: Simplified synthesis pathway.

Key Safety Considerations during Synthesis and Use:

Iodine: Iodine is corrosive and has a high vapor pressure. Handle with care in a fume hood.

Azide Precursors: If synthesizing the triazole ring from scratch (e.g., via azide-alkyne

cycloaddition), be aware that organic azides can be explosive and should be handled with

extreme caution.[3][23]

N-Alkylation: The triazole N-H is acidic and can be alkylated, which can lead to the formation

of two different tautomers.[9] This highlights its reactivity towards electrophiles and bases.

Cross-Coupling Reactions: When using this compound as a substrate in palladium-catalyzed

or other cross-coupling reactions, be mindful of the hazards associated with the catalysts,

ligands, and other reagents involved.

Conclusion
4,5-diiodo-1H-1,2,3-triazole is a powerful synthetic intermediate with significant potential in

drug discovery. Its utility, however, is matched by its potential hazards. A thorough

understanding of its chemical properties, a conservative assessment of its toxicological risks

based on analogous structures, and the stringent application of a control hierarchy are

essential for its safe handling. By integrating these principles into all laboratory workflows,

researchers can effectively harness the synthetic potential of this molecule while ensuring the

highest standards of personal and environmental safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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